Cas no 2172063-97-5 (2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde)

• Product Name: 2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde
• CAS No: 2172063-97-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6550600
• PubChem ID: 165759403
• Update Time: 2025-11-06

2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde
• 2172063-97-5
• EN300-1618859
• 2-[2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethyl]benzaldehyde

• Inchi： 1S/C14H19NO2/c1-14(2)10-17-11-15(14)8-7-12-5-3-4-6-13(12)9-16/h3-6,9H,7-8,10-11H2,1-2H3
• InChI Key： OQEXSHAENIEBTL-UHFFFAOYSA-N
• SMILES： O1CN(CCC2C=CC=CC=2C=O)C(C)(C)C1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde

Comprehensive Overview of 2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde (CAS No. 2172063-97-5)

2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde (CAS No. 2172063-97-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound, characterized by its unique oxazolidine and benzaldehyde functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its structural flexibility and reactivity.

The molecular structure of 2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde features a benzaldehyde moiety linked to a 4,4-dimethyl-1,3-oxazolidine ring via an ethyl spacer. This configuration imparts unique chemical properties, making it valuable for asymmetric synthesis and catalysis. Recent studies highlight its role in the development of chiral auxiliaries and ligands, which are critical in enantioselective reactions—a hot topic in modern organic chemistry.

In the context of current trends, the demand for sustainable chemistry and green synthesis has driven interest in compounds like 2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde. Its potential to reduce waste and improve reaction efficiency aligns with the principles of atom economy and renewable feedstocks. Additionally, its applications in drug discovery and agrochemicals are being actively investigated, particularly in the design of bioactive molecules with enhanced selectivity.

From a technical perspective, the synthesis of 2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde involves multi-step reactions, often starting from commercially available benzaldehyde derivatives and oxazolidine precursors. Optimizing these processes for high yield and low environmental impact remains a focus for chemists. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity.

The compound’s stability under various conditions is another area of interest. Studies suggest that 2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde exhibits moderate stability in ambient environments but may require controlled storage to prevent degradation. This makes it suitable for use in laboratory settings and industrial-scale production, provided proper handling protocols are followed.

In the pharmaceutical sector, 2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde is being explored as a building block for small-molecule therapeutics. Its ability to introduce chirality into drug candidates is particularly valuable for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. These applications are frequently searched in academic and industrial databases, reflecting the compound’s growing relevance.

Beyond pharmaceuticals, the compound’s utility extends to material science, where it contributes to the development of advanced polymers and functional coatings. Its incorporation into photoresponsive materials and self-healing systems is an emerging area of research, aligning with the global push for smart materials and sustainable technologies.

For researchers seeking detailed information, the CAS No. 2172063-97-5 serves as a unique identifier in chemical databases like SciFinder and Reaxys. These platforms provide access to peer-reviewed literature, patents, and supplier data, facilitating further exploration of the compound’s potential. Keywords such as "oxazolidine derivatives", "benzaldehyde applications", and "chiral synthesis intermediates" are commonly associated with this molecule.

In summary, 2-2-(4,4-dimethyl-1,3-oxazolidin-3-yl)ethylbenzaldehyde (CAS No. 2172063-97-5) represents a promising compound with broad applications across multiple scientific disciplines. Its role in enantioselective synthesis, drug development, and material innovation underscores its importance in contemporary research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing green chemistry and cutting-edge technologies.